molecular formula C7H7NO2S B8466836 2-Methyl-5-(2-nitro-vinyl)-thiophene

2-Methyl-5-(2-nitro-vinyl)-thiophene

Cat. No.: B8466836
M. Wt: 169.20 g/mol
InChI Key: IGZZBRRQXUHTKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-5-(2-nitro-vinyl)-thiophene is a useful research compound. Its molecular formula is C7H7NO2S and its molecular weight is 169.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7NO2S

Molecular Weight

169.20 g/mol

IUPAC Name

2-methyl-5-(2-nitroethenyl)thiophene

InChI

InChI=1S/C7H7NO2S/c1-6-2-3-7(11-6)4-5-8(9)10/h2-5H,1H3

InChI Key

IGZZBRRQXUHTKJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(S1)C=C[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In close analogy to the procedure described above, 5-Methyl-thiophene-2-carbaldehyde is reacted with nitromethane to provide the title compound.
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Yield
76%

Synthesis routes and methods II

Procedure details

Cool a solution of 5-methylthiophene-2-carbaldehyde (1 g, 7.9 mmol, 1 eq) and nitromethane (484 mg, 7.9 mmol, 1 eq) in methanol (3 mL) to 10° C. Add sodium hydroxide (332 mg, 8.3 mmol, 1.05 eq) as an aqueous solution (1.5 mL) to the reaction mixture. Stir reaction for 15 minutes and add ice water. Add this mixture to an aqueous HCl solution (1.67 mL concentrated HCl in 2.4 mL water) and stir overnight. Extract product with ethyl acetate, separate organics, dry with magnesium sulfate, and concentrate on rotovap to give 2-methyl-5-(2-nitrovinyl)thiophene (966 mg, 72% yield) as a crude solid.
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1 g
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484 mg
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3 mL
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332 mg
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solution
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1.5 mL
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ice water
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1.67 mL
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